Two-dimensional (2D) heterostructures have recently attracted interest as candidate materials for classical optoelectronics and in quantum information technology. Despite significant research, realizing deterministic, in-plane quantum confinement in synthetic 2D heterostructures at the nanoscale remains challenging. In this brief overview, we summarize recent advances in approaches for the growth of spatially controllable 2D quantum heterostructures. These growth methods enable the achievement of various 2D lateral/vertical heterostructures with controlled positions and dimensions while minimizing defects across the heterointerfaces. In addition, we provide an outlook on the future direction of developments and applications of 2D quantum-confined heterostructures.

ABSTRACTIn this work, by using multi-scale characterizations from electron channeling contrast imaging (ECCI) to atom probe tomography (APT), we directly evidenced that the massive cracking events in the selective-laser-melted (SLMed) Haynes 230 superalloy are due to the continuous decoration of an M23C6-type thin film at grain boundaries. The high-melting-point nature of the carbide rules out the possibility of liquidation cracking, while the long and straight film surface facilitates stress-induced solid-state cracking. Impurities, Si, Mn and Fe, greatly enhance the cracking susceptibility despite the interesting fact that they are strongly depleted from the carbide.

ABSTRACTNeuromorphic computing based on brain-inspired frameworks has shown its potential to perform computation with remarkable power and speed efficiency. The spintronic device has been considered a promising candidate for neuromorphic computing because of its intrinsic non-volatility, ultrafast switching dynamics and scalability. This article will review the current status of neuromorphic computing techniques employing spintronic materials and devices. We will begin with a concise introduction to the biological structure of neurons and then go through several important models of artificial neural networks. The revolutionary breakthroughs of spintronic-based neuromorphic computation will be demonstrated together with their challenges and outlook.

Thermal stabilities of relaxor-PbTiO3 single crystals are of great importance due to their limited operational temperatures in devices. Herein, to elucidate how poling conditions influence thermal stabilities, we investigated direct current (DC) and alternating current (AC) poled Pb(Mg1/3Nb2/3)O3-0.29PbTiO3 (PMN-29PT) crystals grown by solid-state crystal growth, which guarantees more compositional uniformity. Our experiments show that the dielectric permittivity of the DC and AC poled crystals are 3560 and 4970, respectively, after annealing at 99.6°C, implying AC-poling prevails in enhancing thermal stabilities of relaxor-PbTiO3 single crystals. The mechanism behind the dissimilar thermal stabilities can be attributed to different domain configurations.

This study developed a non-equiatomic Ti28.33Zr28.33Hf28.33Nb6.74Ta6.74Mo1.55 super-solid solutionized BioHEA using laser powder bed fusion (LPBF) to reach the full potential as BioHEA. We succeeded in significant suppression of elemental segregation, thus, resulting in a single crystalline-like texture by activating layer-to-layer epitaxial growth. Relatively low Young’s modulus was achieved in the single crystalline-like BioHEA. Moreover, LPBF-fabricated BioHEA exhibited significantly higher yield stress (1355–1426 MPa) due to the effective solid solution hardening compared to as-cast counterpart with marked segregation (949 MPa), and good biocompatibility. This is first report achieving BioHEA with low modulus, excellent strength-ductility balance, and good biocompatibility via LPBF.

Piling-ups of geometrically necessary dislocation (GND) arrays against interfaces are known to produce hetero-deformation induced (HDI) strengthening and strain hardening to enhance the strength and ductility of heterostructured materials. Here we report an interesting dislocation mechanism that can produce strong HDI hardening: consecutive reflections of GND planar piling-up arrays near the opposite phase boundaries in a heterostructured AlCoCrFeNi2 high entropy alloy (HEA). In contrast, dislocation transmission was found at grain boundaries in the fcc phase. The discovery here provides guidance for future materials design, which may improve the combination of strength and ductility of metallic materials.

A novel variable temperature rolling (VTR) and annealing process was conducted on a metastable austenitic stainless steel. Strain softening occurred during tensile straining in both cold rolled and cryogenic rolled-annealed steels, leading to low uniform elongations of only 2-3%. In contrast, thanks to the metastable dual-phase heterogeneous lamellar structure achieved via the VTR process, a ultra-high strength of over 1 GPa was obtained, and strain hardening led to a remarkable increase of uniform elongation up to 10%. The high strength and ductility are attributed to the significant work-hardening derived from the superior heterogeneous deformation-induced hardening and sustained transformation-induced plasticity effect.

This study investigated cracking phenomena in 316L stainless steel (SS316L) and Inconel 718 (IN718) composition-graded material (CGM) additively manufactured by the direct energy deposition (DED) process. In order to prevent cracking in the CGM, thermodynamic analysis was performed to avoid the critical concentration for crack formation. Based on the local compositional detouring (LCD) method suggested by new approach, a crack-free CGM with a nonlinear combination of SS316L and IN718 was successfully fabricated with local additional elemental powder in the CGM defective region obtained using a multi-powder feeding system during the DED process.

ABSTRACTAqueous zinc-based devices (AZDs) are considered as a promising candidate for next-generation energy storage due to high safety, economic benefit, and environmental benignity. However, the wide-spread application of AZD cathodes still faces challenges such as inferior energy density and cycling life. This manuscript focuses on the key design parameters for AZD cathodes and highlights the diverse functions of well-designed carbon architectures in AZD cathodes. The emerging opportunities are also presented to guide future endeavors towards high-performance AZD cathodes.

By combining volume sensitive high resolution Magnetic Force Microscopy with surface sensitive X-ray Photoemission Electron Microscopy, we resolved the depth profile of a weak stripe magnetic texture and its evolution upon in-plane magnetization reversal. In contrast to previous reports, we show that the conventional weak stripe texture undergoes a well-defined undulation while the magnetic field is reversed to negative after in plane positive saturation. This transformation is strongly impacting the flux closure caps domains and a staggered Néel caps texture appears. Thanks to quantitative agreement with micro-magnetic simulations, we demonstrate that the existence of both the instability and the staggered Néel caps is intrinsic in negative applied field after positive in plane saturation. This reversal mode is characterized by a checker board pattern of alternating surface magnetic charges and by a longitudinal modulation of the in-plane component of magnetization similar to the oscillatory buckling reversal mode reported in elongated soft magnetic nanostructures.